Ethyl 7-(difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
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Description
Ethyl 7-(difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C17H15F2N3O3 and its molecular weight is 347.322. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cytotoxic Activity
The compound has been involved in the synthesis of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, demonstrating cytotoxic activity against various human cancer cell lines, including colon HCT116, lung A549, breast MCF-7, and liver HepG2. The structural modifications and their effects on cytotoxicity offer insights into potential therapeutic applications (Hassan et al., 2015).
Antitumor and QSAR Studies
Further research includes the synthesis of new series of pyrazoles and pyrazolo[1,5-a]pyrimidines, with significant antiproliferative activity against the human breast adenocarcinoma MCF-7 cell line. This study also explored QSAR and pharmacophore modeling, highlighting the compound's potential as a selective anticancer agent (Ismail et al., 2016).
Regioselective Synthesis
The regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides explored the compound's versatility in chemical synthesis. This research provided valuable methodologies for creating derivatives with potential biological activities (Drev et al., 2014).
Biological Activities
Another aspect of the research focused on the compound's transformation into related heterocyclic systems, evaluating their biological activities against a range of microorganisms. Some derivatives showed excellent biocidal properties, indicating the compound's utility in developing new antimicrobial agents (Youssef et al., 2013).
Fluorescent Properties and Herbicidal Activity
The synthesis of trifluoromethyl-promoted functional pyrazolo[1,5-a]pyrimidine derivatives revealed novel fluorescent molecules and potential herbicidal activities. This demonstrates the compound's potential in agricultural applications and as a fluorophore in scientific research (Wu et al., 2006).
Properties
IUPAC Name |
ethyl 7-(difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N3O3/c1-3-25-17(23)11-9-20-22-13(15(18)19)8-12(21-16(11)22)10-6-4-5-7-14(10)24-2/h4-9,15H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFZAKTOOFRPCIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2N=C(C=C(N2N=C1)C(F)F)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.